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Compound of Interest

Compound Name: Thiophen-2-ol

Cat. No.: B101167 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the operational use and disposal of Thiophen-2-
ol, ensuring a secure research environment. Adherence to these protocols is critical for

minimizing risks and maintaining environmental compliance.

Thiophen-2-ol is a chemical compound that requires careful handling due to its potential health

hazards. It is harmful if swallowed, in contact with skin, or inhaled, and can cause serious skin

and eye irritation.[1] Therefore, the use of appropriate personal protective equipment (PPE)

and adherence to strict safety procedures are mandatory.

Essential Safety and Handling Information
Storage: Thiophen-2-ol should be stored in a dark place under an inert atmosphere.[2] For

optimal stability, it is recommended to store it in a freezer at -20°C.[2] The storage area should

be a designated flame-proof area, away from heat, sparks, open flames, and other ignition

sources.[1]

Handling: All work with Thiophen-2-ol should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to prevent the inhalation of vapors.[3] Avoid all personal

contact, including inhalation and contact with skin and eyes.[1] In case of insufficient

ventilation, suitable respiratory equipment should be worn.[4]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure to Thiophen-2-ol. The

following table summarizes the recommended PPE for handling this compound.
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Protection Level Equipment Specifications & Rationale

Primary (Essential) Eye Protection

Chemical splash goggles are

mandatory to protect against

splashes. A face shield should

be worn over safety glasses

when there is a significant risk

of splashing.[5]

Hand Protection

Based on data for similar

compounds, nitrile or neoprene

gloves are recommended for

incidental contact. For

prolonged handling, heavier-

duty gloves should be used.

Always inspect gloves for

integrity before use and use

proper removal techniques to

avoid skin contact.[5]

Body Protection

A flame-resistant lab coat, fully

buttoned, is required to protect

against splashes and potential

fire hazards. Long pants and

closed-toe shoes are also

mandatory.[5]

Secondary (Task-Dependent) Respiratory Protection

If there is a risk of generating

aerosols or working outside a

well-ventilated area, a

respirator is necessary. The

type of respirator should be

selected based on a formal risk

assessment.[5]
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Specialized Protection

For large-scale operations or

situations with a high risk of

exposure, a chemical-resistant

apron and boots should be

worn.[5]

Quantitative Data for Thiophen-2-ol
Property Value

Molecular Formula C4H4OS[1][6]

Molecular Weight 100.14 g/mol [1][6]

CAS Number 17236-58-7[1][6]

Boiling Point 219.2 °C at 760 mmHg[6]

Flash Point 86.4 °C[6]

Density 1.294 g/cm³[6]

Melting Point 9°C[6]

Operational and Disposal Plan
Safe handling of Thiophen-2-ol extends beyond the use of PPE. A strict operational and

disposal plan is essential for the safety of all laboratory personnel and to ensure environmental

compliance.

Step-by-Step Handling and Disposal Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[7] All necessary PPE should be inspected and worn correctly.

Handling: Conduct all work in a chemical fume hood.[3] Avoid creating aerosols or dust. Use

spark-proof tools and explosion-proof equipment.[8]

Spill Management: In the event of a spill, evacuate the area and remove all ignition sources.

[1] Absorb the spill with an inert material such as sand or vermiculite.[5][7] Collect the
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absorbed material into a suitable, closed, and labeled container for disposal.[5] Do not allow

the chemical to enter drains.[3]

Waste Collection: All waste containing Thiophen-2-ol, including contaminated gloves,

absorbent materials, and empty containers, must be collected in a designated and properly

labeled hazardous waste container.[3][5] The container should be made of a compatible

material, such as glass or high-density polyethylene (HDPE), and have a secure, tightly

fitting lid.[3]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name, "Thiophen-2-ol," along with its associated hazards (e.g., "Harmful,"

"Irritant").[3]

Disposal: The disposal of Thiophen-2-ol must be conducted through a licensed and

approved hazardous waste disposal company.[3][5] Do not dispose of this chemical down

the drain or in regular trash.[5]

Below is a diagram illustrating the logical workflow for the safe handling and disposal of

Thiophen-2-ol.
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Caption: Workflow for Safe Handling and Disposal of Thiophen-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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